Cas no 14399-37-2 (3,6-Dichloropyrazin-2-amine)

• Product Name: 3,6-Dichloropyrazin-2-amine
• CAS No: 14399-37-2
• MF: C₄H₃Cl₂N₃
• MW: 163.992717981339
• MDL: MFCD14581977
• CID: 1026688
• Update Time: 2025-05-19

3,6-Dichloropyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3,6-Dichloropyrazin-2-amine
• 2-AMino-5-broMo-3-Methoxypyrazine
• 2-amino-3,6-dichloropyrazine
• 3-Amino-2,5-dichloropyrazamine
• 2-Pyrazinamine, 3,6-dichloro-
• 7076AA
• AB70503
• FCH1140978
• ST2404660
• AX8215440

• MDL： MFCD14581977
• Inchi： 1S/C4H3Cl2N3/c5-2-1-8-3(6)4(7)9-2/h1H,(H2,7,9)
• InChI Key： CJXBBQKTUJXSGF-UHFFFAOYSA-N
• SMILES： ClC1C(N)=NC(=CN=1)Cl

Computed Properties

• Exact Mass: 202.96948
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.8
• Topological Polar Surface Area: 51.8

Experimental Properties

• PSA: 61.03

3,6-Dichloropyrazin-2-amine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Additional information on 3,6-Dichloropyrazin-2-amine

Comprehensive Overview of 3,6-Dichloropyrazin-2-amine (CAS No. 14399-37-2): Properties, Applications, and Industry Insights

3,6-Dichloropyrazin-2-amine (CAS No. 14399-37-2) is a specialized heterocyclic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. As a dichlorinated pyrazine derivative, it serves as a versatile building block for synthesizing complex molecules. The compound's amine-functionalized pyrazine core enables diverse chemical modifications, making it valuable for developing novel bioactive compounds.

Recent studies highlight the growing demand for pyrazine-based intermediates like 3,6-Dichloropyrazin-2-amine in drug discovery programs. Its electron-deficient aromatic system facilitates nucleophilic substitution reactions, allowing efficient derivatization—a property highly sought after in medicinal chemistry. Researchers are particularly interested in its potential for creating kinase inhibitors and antimicrobial agents, addressing global health challenges like antibiotic resistance.

The compound's physicochemical properties contribute to its utility. With a molecular weight of 163.99 g/mol and high purity grade availability, 14399-37-2 demonstrates excellent solubility in polar organic solvents—a critical factor for industrial-scale applications. Analytical techniques such as HPLC and GC-MS are commonly employed for quality control, ensuring batch-to-batch consistency required for research and production.

From an environmental perspective, sustainable synthesis methods for chlorinated pyrazine derivatives are becoming a key industry focus. Green chemistry approaches utilizing catalytic chlorination and solvent-free conditions are being explored to reduce the ecological footprint of such compounds. These advancements align with the pharmaceutical industry's commitment to Process Chemistry Innovation and green manufacturing principles.

Market analysis indicates rising interest in 14399-37-2 across multiple regions, particularly in Asia-Pacific research hubs. The compound's cost-effective synthesis and structural versatility make it attractive for contract research organizations (CROs) developing custom synthesis solutions. Patent landscapes reveal increasing applications in crop protection formulations, where its derivatives show promise as plant growth regulators with improved environmental profiles.

Quality standards for 3,6-Dichloropyrazin-2-amine continue to evolve, with major pharmacopeias establishing stricter specifications for heterocyclic impurities. Analytical challenges include controlling isomeric byproducts during manufacturing—an area where advanced chromatographic separation technologies are making significant contributions. These developments ensure the compound meets the stringent requirements of GMP-compliant production facilities.

Emerging applications in material science are expanding the compound's utility beyond traditional domains. Researchers are investigating its incorporation into organic electronic materials, leveraging the pyrazine ring's electron-transport properties. This interdisciplinary approach opens new possibilities in optoelectronic devices and energy storage systems, reflecting the compound's adaptability to cutting-edge technologies.

Storage and handling protocols for CAS 14399-37-2 emphasize stability considerations. While the compound demonstrates good shelf life under recommended conditions (typically 2-8°C in airtight containers), proper moisture control is essential to prevent degradation. These practical aspects are crucial for laboratories and production facilities maintaining inventory of this specialty chemical.

The scientific literature documents continuous innovation in 3,6-Dichloropyrazin-2-amine chemistry, with recent publications describing novel metal-catalyzed coupling reactions that enhance synthetic efficiency. Such methodological advances address common queries from researchers regarding selective functionalization and yield optimization—topics frequently searched in academic databases and chemical forums.

Looking forward, the trajectory for 14399-37-2 appears promising as interdisciplinary research uncovers new applications. The compound exemplifies how molecular scaffolds can bridge diverse scientific fields, from medicinal chemistry to advanced materials. As synthetic methodologies improve and application knowledge expands, this chlorinated pyrazine derivative will likely maintain its relevance in scientific innovation.